Cas no 898768-79-1 (2',4'-Dimethyl-3-(4-methylphenyl)propiophenone)

2',4'-Dimethyl-3-(4-methylphenyl)propiophenone is a specialized organic compound featuring a substituted propiophenone structure with methyl groups at the 2' and 4' positions and a 4-methylphenyl moiety at the 3-position. This configuration imparts distinct steric and electronic properties, making it useful in synthetic chemistry applications, particularly as an intermediate in pharmaceuticals or fine chemical synthesis. Its structural rigidity and defined substitution pattern enhance selectivity in reactions, while the methyl groups contribute to improved solubility and stability under various conditions. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
2',4'-Dimethyl-3-(4-methylphenyl)propiophenone structure
898768-79-1 structure
Product Name:2',4'-Dimethyl-3-(4-methylphenyl)propiophenone
CAS No:898768-79-1
MF:C18H20O
MW:252.350805282593
CID:874811
PubChem ID:24725734
Update Time:2025-05-23

2',4'-Dimethyl-3-(4-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dimethylphenyl)-3-(4-methylphenyl)propan-1-one
    • 2',4'-DIMETHYL-3-(4-METHYLPHENYL)PROPIOPHENONE
    • AKOS016021581
    • MFCD07699619
    • DTXSID20644127
    • 898768-79-1
    • 2',4'-Dimethyl-3-(4-methylphenyl)propiophenone
    • MDL: MFCD07699619
    • Inchi: 1S/C18H20O/c1-13-4-7-16(8-5-13)9-11-18(19)17-10-6-14(2)12-15(17)3/h4-8,10,12H,9,11H2,1-3H3
    • InChI Key: XLSABHJLIZYCSO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1C)CCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 252.15100
  • Monoisotopic Mass: 252.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.42730

2',4'-Dimethyl-3-(4-methylphenyl)propiophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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Additional information on 2',4'-Dimethyl-3-(4-methylphenyl)propiophenone

Comprehensive Overview of 2',4'-Dimethyl-3-(4-methylphenyl)propiophenone (CAS No. 898768-79-1)

2',4'-Dimethyl-3-(4-methylphenyl)propiophenone (CAS No. 898768-79-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and advanced material research. Its unique molecular structure, featuring a propiophenone backbone with dimethyl and methylphenyl substitutions, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its stability, reactivity, and compatibility with diverse chemical processes.

In recent years, the demand for 2',4'-Dimethyl-3-(4-methylphenyl)propiophenone has surged due to its applications in flavor and fragrance formulations. With consumers increasingly favoring natural-inspired scents, this compound serves as a key precursor for creating woody, amber-like aromas. Additionally, its role in pharmaceutical intermediates aligns with the growing focus on precision medicine and targeted drug delivery systems. The compound’s CAS No. 898768-79-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 2',4'-Dimethyl-3-(4-methylphenyl)propiophenone exhibits remarkable selectivity in cross-coupling reactions, a feature highly sought after in green chemistry initiatives. As industries strive to reduce environmental footprints, this compound’s efficiency in catalytic processes minimizes waste generation. Its methylphenyl group further enhances solubility in non-polar solvents, simplifying purification steps—a critical advantage for scalable production.

The compound’s thermal stability and low volatility also make it suitable for high-performance material applications. For instance, it is explored as a monomer in polymer coatings that require UV resistance and durability. These properties resonate with trends in sustainable packaging and automotive coatings, where longevity and eco-friendliness are prioritized. Searches for propiophenone derivatives often include this compound, highlighting its niche yet expanding market.

Quality control and regulatory compliance are paramount for CAS No. 898768-79-1. Reputable suppliers provide detailed analytical reports, including HPLC and GC-MS data, to ensure purity and traceability. This transparency addresses the pharmaceutical industry’s stringent standards and aligns with Good Manufacturing Practices (GMP). Such diligence is crucial for researchers validating new synthetic routes or scaling up production.

Looking ahead, 2',4'-Dimethyl-3-(4-methylphenyl)propiophenone is poised to play a pivotal role in bioconjugation technologies and smart materials. Its adaptable structure allows functionalization with biomolecules, enabling innovations in diagnostics and therapeutics. As AI-driven drug discovery accelerates, this compound’s potential in fragment-based drug design is gaining attention, further cementing its status as a multifunctional chemical entity.

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